N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(1-piperidinyl)acetamide

• IUPAC Name: N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C16H18BrN3OS/c17-13-6-4-12(5-7-13)14-11-22-16(18-14)19-15(21)10-20-8-2-1-3-9-20/h4-7,11H,1-3,8-10H2,(H,18,19,21)
• InChI Key: XJGGKGASEFXXBD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)Br
• Molecular Formula: C16H18BrN3OS
• Molecular Weight: 380.3 g/mol

Description

“N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(1-piperidinyl)acetamide” is a chemical compound that has been studied for its pharmacological activities. It is a derivative of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide, which has been synthesized and evaluated for its antimicrobial and antiproliferative properties.

Synthesis Analysis

The synthesis of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives, a similar compound, involves the use of chloro acetyl chloride and a few drops of triethylacetic acid in ethanol. The mixture is stirred on a water bath for 10 minutes.

Molecular Structure Analysis

The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Future Directions

The future directions for the study of these compounds could involve further exploration of their antimicrobial and antiproliferative properties. The compounds d1, d2, d3, d6, and d7 have shown promising results in antimicrobial activity and anticancer screening, indicating their potential to be used as lead compounds for rational drug designing.